Cas no 4752-89-0 (Cytosine, 1-(4-O-b-D-galactopyranosyl-b-D-glucopyranosyl)-,monohydrochloride (8CI))

Cytosine, 1-(4-O-b-D-galactopyranosyl-b-D-glucopyranosyl)-,monohydrochloride (8CI) structure
4752-89-0 structure
Product Name:Cytosine, 1-(4-O-b-D-galactopyranosyl-b-D-glucopyranosyl)-,monohydrochloride (8CI)
CAS No:4752-89-0
MF:C16H26ClN3O11
MW:471.84414434433
CID:335017
PubChem ID:24201245
Update Time:2025-04-19

Cytosine, 1-(4-O-b-D-galactopyranosyl-b-D-glucopyranosyl)-,monohydrochloride (8CI) Chemical and Physical Properties

Names and Identifiers

    • Cytosine, 1-(4-O-b-D-galactopyranosyl-b-D-glucopyranosyl)-,monohydrochloride (8CI)
    • 4-amino-1-[3,4-dihydroxy-6-(hydroxymethyl)-5-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]pyrimidin-2-one,hydrochloride
    • NSC 407108
    • 4752-92-5
    • 4752-89-0
    • NSC407108
    • NSC-409365
    • NSC-407108
    • NSC409365
    • Inchi: 1S/C16H25N3O11.ClH/c17-7-1-2-19(16(27)18-7)14-11(25)10(24)13(6(4-21)28-14)30-15-12(26)9(23)8(22)5(3-20)29-15;/h1-2,5-6,8-15,20-26H,3-4H2,(H2,17,18,27);1H
    • InChI Key: YWDWAFGERSTJAH-UHFFFAOYSA-N
    • SMILES: Cl.O(C1C(C(C(C(CO)O1)O)O)O)C1C(CO)OC(C(C1O)O)N1C(N=C(C=C1)N)=O

Computed Properties

  • Exact Mass: 471.12600
  • Monoisotopic Mass: 471.125586
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 5
  • Complexity: 691
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 10
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 228

Experimental Properties

  • Density: 2.03
  • Boiling Point: 789.4°Cat760mmHg
  • Flash Point: 431.2°C
  • PSA: 230.21000
  • LogP: -3.99470
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